Cas no 286944-35-2 (3,8-Diazabicyclo[3.2.1]octane, 3-(6-nitro-3-pyridinyl)-)

• Product Name: 3,8-Diazabicyclo[3.2.1]octane, 3-(6-nitro-3-pyridinyl)-
• CAS No: 286944-35-2
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• CID: 1435867
• Update Time: 2024-08-15

3,8-Diazabicyclo[3.2.1]octane, 3-(6-nitro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3,8-Diazabicyclo[3.2.1]octane, 3-(6-nitro-3-pyridinyl)-

• Inchi： 1S/C11H14N4O2/c16-15(17)11-4-3-10(5-12-11)14-6-8-1-2-9(7-14)13-8/h3-5,8-9,13H,1-2,6-7H2
• InChI Key： KVCPNCMGNJWKCS-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CN(C1=CC=C([N+]([O-])=O)N=C1)C2

Computed Properties

• Exact Mass: 234.11182

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 451.7±40.0 °C(Predicted)
• PSA: 71.3
• pka: 9.08±0.20(Predicted)